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Compound of Interest

Compound Name: 1,3,6,8-Tetrabromopyrene

Cat. No.: B107014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1,3,6,8-Tetrabromopyrene. Adherence to these guidelines is

critical to ensure laboratory safety and mitigate potential hazards.

Hazard Identification and GHS Classification
1,3,6,8-Tetrabromopyrene is a chemical compound that requires careful handling due to its

hazardous properties. The Globally Harmonized System of Classification and Labelling of

Chemicals (GHS) provides the following classifications:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.[1]

Eye Irritation 2
H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[1]

Signal Word: Warning

Personal Protective Equipment (PPE)
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The selection and proper use of Personal Protective Equipment are the first line of defense

against exposure. The following table outlines the minimum required PPE for handling 1,3,6,8-
Tetrabromopyrene.

PPE Category Required Equipment
Specifications and Best
Practices

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Goggles are required when

there is a risk of splashing. A

face shield may be necessary

for larger quantities.

Respiratory Protection NIOSH-approved respirator

A respirator is essential when

handling the powder outside of

a certified chemical fume hood

or if engineering controls are

insufficient to maintain

exposure below permissible

limits.

Skin and Body Protection Laboratory coat

A fully-fastened lab coat made

of a suitable material must be

worn.

Footwear Closed-toe shoes
Shoes must fully cover the

feet.

Operational Plan: Step-by-Step Handling
Procedures
All handling of 1,3,6,8-Tetrabromopyrene must be conducted in a controlled laboratory

environment with appropriate engineering controls in place.
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Preparation and Engineering Controls
Work Area: All procedures involving 1,3,6,8-Tetrabromopyrene should be performed within

a properly functioning chemical fume hood to minimize inhalation exposure.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.

Spill Kit: A chemical spill kit appropriate for solid irritants should be available in the immediate

vicinity.

Work Surface: The work surface within the fume hood should be decontaminated before and

after each use.

Weighing and Transferring of Solid Compound
To prevent the generation of airborne dust, all weighing and transferring of the solid powder

must be conducted inside a chemical fume hood.

Use a clean, dedicated spatula for handling the material.

When transferring, gently scoop the powder rather than pouring it to minimize dust.

Weigh the compound onto a creased weighing paper or directly into a tared container.

Carefully transfer the weighed solid into the receiving vessel. Tap the weighing paper or

container gently to ensure the complete transfer of the material.

Dissolving the Solid Compound
Slowly add the desired solvent to the vessel containing the 1,3,6,8-Tetrabromopyrene
powder to prevent splashing.

If required, use a magnetic stirrer set to a low to moderate speed to facilitate dissolution.

Keep the container covered whenever possible to reduce the escape of vapors.

Disposal Plan
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Proper disposal of chemical waste is crucial for environmental protection and laboratory safety.

Waste Segregation and Collection
Solid Waste: All solid materials contaminated with 1,3,6,8-Tetrabromopyrene, such as used

gloves, weighing papers, and contaminated paper towels, must be disposed of in a clearly

labeled hazardous waste container designated for solid chemical waste.

Liquid Waste: Solutions containing 1,3,6,8-Tetrabromopyrene should be collected in a

separate, sealed, and clearly labeled hazardous waste container for halogenated organic

solvents. Do not mix with other waste streams unless compatibility has been confirmed.

Decontamination of Laboratory Glassware
Initial Rinse: Rinse the contaminated glassware with a small amount of a suitable organic

solvent (e.g., acetone or ethanol) to remove the bulk of the residual compound. This rinse

solvent must be collected as hazardous liquid waste.

Washing: Wash the rinsed glassware with a laboratory detergent and warm water.

Final Rinse: Thoroughly rinse the glassware with deionized water.

Drying: Allow the glassware to air dry completely or place it in a designated drying oven.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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Emergency Situation First Aid and Response Protocol

Skin Contact

Immediately remove contaminated clothing and

wash the affected skin with copious amounts of

soap and water for at least 15 minutes. Seek

medical attention if irritation develops or

persists.

Eye Contact

Immediately flush the eyes with a gentle, steady

stream of water for at least 15 minutes, holding

the eyelids open. Remove contact lenses if

present and easy to do so. Seek immediate

medical attention.

Inhalation

Move the affected individual to fresh air. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth

thoroughly with water. Never give anything by

mouth to an unconscious person. Seek

immediate medical attention.

Chemical Spill

For a small spill, and if it is safe to do so,

carefully sweep up the solid material, avoiding

the creation of dust, and place it into a labeled

container for hazardous waste. Decontaminate

the spill area with a suitable cleaning agent. For

large spills, evacuate the area and contact your

institution's Environmental Health and Safety

(EHS) department immediately.

Safe Handling Workflow
The following diagram illustrates the logical flow of operations for the safe handling of 1,3,6,8-
Tetrabromopyrene.
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Caption: A step-by-step workflow for the safe handling of 1,3,6,8-Tetrabromopyrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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